Cas no 1002-56-8 (Decane,2-chloro-)

Decane,2-chloro- structure
Decane,2-chloro- structure
Product Name:Decane,2-chloro-
CAS No:1002-56-8
MF:C10H21Cl
MW:176.726742506027
CID:235731
PubChem ID:34266
Update Time:2025-04-19

Decane,2-chloro- Chemical and Physical Properties

Names and Identifiers

    • Decane,2-chloro-
    • 2-chlorodecane
    • 1002-56-8
    • SCHEMBL2934265
    • Decane, 2-chloro-
    • DTXSID30905256
    • 801J1710KL
    • (+/-)-2-CHLORODECANE
    • OOZCPPCMBPSCDZ-UHFFFAOYSA-N
    • AKOS012769347
    • 2-DECYL CHLORIDE
    • Q27269099
    • UNII-801J1710KL
    • 2-chloro-decane
    • Inchi: 1S/C10H21Cl/c1-3-4-5-6-7-8-9-10(2)11/h10H,3-9H2,1-2H3
    • InChI Key: OOZCPPCMBPSCDZ-UHFFFAOYSA-N
    • SMILES: ClC(C)CCCCCCCC

Computed Properties

  • Exact Mass: 176.13333
  • Monoisotopic Mass: 176.133178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 71.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 0.86
  • Boiling Point: 216.7°Cat760mmHg
  • Flash Point: 77°C
  • Refractive Index: 1.431
  • PSA: 0

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